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Compound of Interest

N,N-diallyl-4-
Compound Name:
methylbenzenesulfonamide

cat. No.: B1267651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties of N,N-
diallyl-4-methylbenzenesulfonamide, with a primary focus on its molecular weight. While this
compound is available commercially for research purposes, detailed experimental protocols
and biological activity data are not extensively available in peer-reviewed literature. This
document summarizes the known information and provides a theoretical framework for its
synthesis and characterization based on closely related analogs.

Physicochemical Properties

N,N-diallyl-4-methylbenzenesulfonamide is a sulfonamide derivative characterized by a tosyl
group and two allyl substituents on the nitrogen atom. Its fundamental properties are
summarized below.
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Property Value Source
Molecular Weight 251.35 g/mol [1]
Molecular Formula C13H17NO2S [1]
CAS Number 50487-72-4 [1]

C=CCN(CC=C)S(=0)
(=0)clccc(C)ecl

Canonical SMILES

OKXHMBXWZHCSMR-
InChl Key [2]
UHFFFAOYSA-N

Synthesis and Characterization: A Proposed
Workflow

Detailed, peer-reviewed experimental protocols for the synthesis of N,N-diallyl-4-
methylbenzenesulfonamide are not readily available. However, a plausible synthetic route
can be extrapolated from the well-documented synthesis of its structural analogs, such as N-
allyl-N-benzyl-4-methylbenzenesulfonamide. The proposed synthesis would likely involve a
two-step process starting from 4-methylbenzenesulfonyl chloride (tosyl chloride).

Proposed Synthetic Pathway
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Caption: Proposed synthesis of N,N-diallyl-4-methylbenzenesulfonamide.

Hypothetical Experimental Protocol

Materials:

¢ 4-Methylbenzenesulfonyl chloride (Tosyl chloride)

 Diallylamine

e Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))
e Base (e.g., Pyridine, Triethylamine, or Potassium Carbonate)

e Hydrochloric acid (HCI) solution

e Brine solution
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e Anhydrous sodium sulfate or magnesium sulfate
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-
methylbenzenesulfonyl chloride in the chosen anhydrous solvent.

 To this stirring solution, add diallylamine dropwise.

» Following the addition of the amine, slowly add the base to the reaction mixture. The base
acts as a scavenger for the hydrochloric acid byproduct.

» Allow the reaction to stir at room temperature for a specified period (e.g., 24 hours),
monitoring the progress by thin-layer chromatography (TLC).

e Upon completion, the reaction mixture would be worked up by washing with an acidic
solution (e.g., 1M HCI) to remove excess amine and base, followed by a wash with brine.

e The organic layer would then be dried over an anhydrous salt (e.g., Na2SOa), filtered, and
the solvent removed under reduced pressure to yield the crude product.

« Purification of the crude N,N-diallyl-4-methylbenzenesulfonamide could be achieved by
recrystallization or column chromatography.

Note: This protocol is hypothetical and would require optimization of reagents, solvents,
temperature, and reaction time.

Characterization Techniques

To confirm the identity and purity of the synthesized N,N-diallyl-4-
methylbenzenesulfonamide, the following analytical techniques would be essential:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
elucidate the chemical structure of the molecule.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.
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« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the
sulfonyl group (S=0) stretching vibrations.

Biological Activity and Applications in Drug
Development

Currently, there is a lack of published data on the biological activity of N,N-diallyl-4-
methylbenzenesulfonamide. The broader class of sulfonamides is known to exhibit a wide
range of biological activities, including antibacterial, anticancer, and anti-inflammatory
properties.[3] The presence of the diallyl functionality could confer unique properties, potentially
making it a target for further investigation in drug discovery and development. However, without
experimental data, any potential applications remain speculative.

Conclusion

N,N-diallyl-4-methylbenzenesulfonamide is a known chemical entity with a definitive
molecular weight of 251.35 g/mol . While its synthesis is theoretically straightforward based on
the chemistry of analogous sulfonamides, detailed experimental protocols and characterization
data are not well-documented in the public domain. Furthermore, its biological activity and
potential applications in drug development are yet to be explored. This guide serves as a
foundational document based on the available information, highlighting the need for further
research to fully characterize this compound and unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diallyl-4-methylbenzenesulfonamide: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267651#n-n-diallyl-4-methylbenzenesulfonamide-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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